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Compound of Interest

Compound Name: 2,4,4-Trimethylpentan-1-ol

Cat. No.: B059085 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,4,4-Trimethylpentan-1-ol

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of the material safety data and

handling protocols for 2,4,4-Trimethylpentan-1-ol (CAS No. 16325-63-6). Designed for

researchers, scientists, and professionals in drug development, this document moves beyond a

standard Safety Data Sheet (SDS) to offer a deeper understanding of the material's properties

and the scientific rationale behind safety procedures. The focus is on integrating established

safety protocols with the specific physicochemical characteristics of the compound to ensure a

self-validating system of laboratory safety.

Chemical Identity and Core Hazard Profile
2,4,4-Trimethylpentan-1-ol is a branched-chain primary alcohol. Its structure informs its

physical behavior and, consequently, its primary hazard classification. The principal metabolite

of 2,2,4-trimethylpentane, its primary risk in a laboratory setting is its flammability.[1]
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Identifier Value Source

IUPAC Name 2,4,4-trimethylpentan-1-ol PubChem[2]

CAS Number 16325-63-6 Fisher Scientific[3]

Molecular Formula C8H18O Fisher Scientific[3]

Molecular Weight 130.23 g/mol PubChem[2]

Synonyms 2,4,4-Trimethyl-1-pentanol PubChem[2]

Linear Formula (CH3)3CCH2CH(CH3)CH2OH Sigma-Aldrich[1]

The Globally Harmonized System (GHS) provides a clear, logic-based classification of this

chemical's hazards. Its primary classification is as a Category 3 Flammable Liquid.[3] This

classification is a direct consequence of its flash point, which dictates the temperature at which

it can generate sufficient vapor to form an ignitable mixture with air.

Physicochemical Property

GHS Classification & Labeling

Flash Point = 60°C (140°F) Flammable Liquid, Category 3Triggers Classification

GHS02 (Flame Pictogram)

Signal Word: Warning

Hazard Statement: H226
(Flammable liquid and vapor)

Click to download full resolution via product page

Caption: GHS Classification Logic for 2,4,4-Trimethylpentan-1-ol.

Physicochemical Properties and Safety Implications
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Understanding the physical properties of a chemical is fundamental to predicting its behavior

under various laboratory conditions. This data is crucial for designing safe experiments and

storage solutions.

Property Value Safety Implication

Form Liquid
Potential for splashes and

vapor generation.

Boiling Point 168-169 °C @ 740 mmHg

High boiling point reduces

volatility at room temperature

compared to more volatile

solvents.

Density 0.818 g/mL at 25 °C

Denser than some common

organic solvents, but still

lighter than water.

Flash Point 60 °C (140 °F) - closed cup

Flammable vapors can form an

ignitable mixture with air at or

above this temperature.[1] This

dictates the need to control

heat sources.

Refractive Index n20/D 1.427
Primarily a quality control

parameter.

Explosive Properties
Explosive air/vapor mixtures

possible

Vapors are heavier than air

and can travel to a distant

ignition source.[3]

Safe Handling and Engineering Controls
The primary directive for handling 2,4,4-Trimethylpentan-1-ol is the strict control and

elimination of ignition sources. Its classification as a flammable liquid necessitates a multi-

layered safety approach encompassing engineering controls, administrative procedures, and

personal protective equipment.

Engineering Controls:
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Ventilation: All work should be conducted in a well-ventilated area, preferably within a

chemical fume hood to prevent the accumulation of vapors.

Ignition Source Control: Use explosion-proof electrical, ventilating, and lighting equipment.[3]

All metal equipment, including containers and receiving equipment, must be grounded and

bonded to prevent the buildup and discharge of static electricity.[4]

Tools: Only non-sparking tools should be used when handling this chemical.[3][4]

Storage Protocols:

Location: Store in a cool, dry, and well-ventilated place designated for flammable liquids.[3]

Container: Keep the container tightly closed to prevent vapor escape.[3]

Segregation: Store away from incompatible materials, particularly strong oxidizing agents,

acid anhydrides, and acid chlorides.[3] Keep away from heat, sparks, and open flames.[3][5]

Personal Protective Equipment (PPE) Rationale
The selection of PPE is not merely a checklist item but a critical barrier of defense based on the

potential routes of exposure.

Eye and Face Protection: Wear chemical safety goggles that conform to OSHA regulations in

29 CFR 1910.133 or European Standard EN166.[3] This is to protect against splashes.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.[3]

While specific glove material breakthrough times are not readily available, nitrile gloves are

often recommended for incidental contact with similar chemicals.[5] It is crucial to consult the

glove manufacturer's compatibility data.

Respiratory Protection: Under normal use conditions with adequate engineering controls

(i.e., in a fume hood), respiratory protection is typically not required.[3] However, in situations

where ventilation is insufficient or during a large spill, an approved respirator with an organic

vapor cartridge may be necessary.

Emergency Response Protocols
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Rapid and correct response during an emergency can significantly mitigate harm. The following

protocols are based on established best practices.

First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[3]

Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with water or

shower.[3] Wash the affected area with soap and water.[3]

Inhalation: Remove the person to fresh air and keep them in a position comfortable for

breathing. If symptoms of overexposure (such as headache, dizziness, tiredness, nausea,

and vomiting) occur, seek medical attention.[3]

Ingestion: Clean the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[3]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or chemical

foam.[3][5] Water spray can be used to cool closed containers, but a solid water jet should

be avoided as it may spread the fire.[3][5]

Specific Hazards: Containers may explode when heated.[3] Vapors are heavier than air and

may travel to a source of ignition and flash back.[3][5] Hazardous combustion products

include carbon monoxide (CO) and carbon dioxide (CO2).[3]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]
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Spill Detected

Alert personnel
and evacuate area

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Eliminate all
ignition sources

Contain spill with
inert absorbent material

Collect residue using
non-sparking tools

Place in a suitable, closed
container for disposal

Clean spill area

Dispose of waste through
approved channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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